Cas no 2089108-29-0 (Benzyl ((((2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-((tert-butoxycarbonyl)oxy)-4,4-difluorotetrahydrofuran-2-yl)methoxy)(phenoxy)phosphoryl)-L-alaninate)

• Product Name: Benzyl ((((2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-((tert-butoxycarbonyl)oxy)-4,4-difluorotetrahydrofuran-2-yl)methoxy)(phenoxy)phosphoryl)-L-alaninate
• CAS No: 2089108-29-0
• MF: C₃₀H₃₅F₂N₄O₁₀P
• MW: 680.590276002884
• CID: 6641742
• PubChem ID: 140898707
• Update Time: 2024-01-29

Benzyl ((((2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-((tert-butoxycarbonyl)oxy)-4,4-difluorotetrahydrofuran-2-yl)methoxy)(phenoxy)phosphoryl)-L-alaninate Chemical and Physical Properties

Names and Identifiers

• benzyl (2S)-2-[[[(2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4,4-difluoro-3-[(2-methylpropan-2-yl)oxycarbonyloxy]oxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate
• ZBYCIUORQGKLAF-AUUDBBPPSA-N
• 2089108-29-0
• SCHEMBL22105184
• Benzyl ((((2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-((tert-butoxycarbonyl)oxy)-4,4-difluorotetrahydrofuran-2-yl)methoxy)(phenoxy)phosphoryl)-L-alaninate

• Inchi： 1S/C30H35F2N4O10P/c1-19(25(37)41-17-20-11-7-5-8-12-20)35-47(40,46-21-13-9-6-10-14-21)42-18-22-24(44-28(39)45-29(2,3)4)30(31,32)26(43-22)36-16-15-23(33)34-27(36)38/h5-16,19,22,24,26H,17-18H2,1-4H3,(H,35,40)(H2,33,34,38)/t19-,22+,24+,26+,47?/m0/s1
• InChI Key： ZBYCIUORQGKLAF-AUUDBBPPSA-N
• SMILES： P(N[C@H](C(=O)OCC1C=CC=CC=1)C)(=O)(OC1C=CC=CC=1)OC[C@@H]1[C@H](C([C@H](N2C(N=C(C=C2)N)=O)O1)(F)F)OC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 680.20588665g/mol
• Monoisotopic Mass: 680.20588665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 47
• Rotatable Bond Count: 16
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 177Ų